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Compound of Interest

Compound Name: Sec-butyl acetate

Cat. No.: B091578 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: sec-Butyl acetate (IUPAC name: butan-2-yl acetate; CAS No: 105-46-4) is a

colorless, flammable liquid with a characteristic fruity odor.[1][2] As a versatile organic solvent,

it holds significant importance across various industrial and research applications. This guide

provides a detailed overview of its chemical and physical properties, synthesis methodologies,

key applications with a focus on the pharmaceutical sector, and its metabolic pathway.

Chemical and Physical Properties
sec-Butyl acetate is one of four isomers of butyl acetate, which also include n-butyl acetate,

isobutyl acetate, and tert-butyl acetate.[3] Its properties make it a valuable solvent in numerous

formulations. The key physicochemical data are summarized in the tables below for easy

reference and comparison.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name butan-2-yl acetate

CAS Number 105-46-4

Molecular Formula C₆H₁₂O₂

Molecular Weight 116.16 g/mol

Synonyms

Acetic acid, 1-methylpropyl ester; 2-Butyl

acetate; Acetic acid, sec-butyl ester; sec-Butyl

ethanoate

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless liquid with a fruity odor

Boiling Point 111-112 °C

Melting Point -99 °C

Density 0.872 g/mL at 25 °C

Vapor Pressure 10 mmHg at 20 °C

Flash Point 16 °C (60.8 °F)

Solubility in Water 0.8 g/100 mL at 20 °C

Solubility in Organic Solvents
Soluble in alcohol, ether, and other common

organic solvents

Refractive Index (n20/D) 1.389

Synthesis of sec-Butyl Acetate
There are two primary industrial methods for the synthesis of sec-butyl acetate.
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Fischer Esterification of sec-Butanol and Acetic Acid: This is a classic method involving the

acid-catalyzed reaction between sec-butanol and acetic acid. The reaction is reversible and

requires a catalyst, typically a strong acid like sulfuric acid, and often the removal of water to

drive the equilibrium towards the product.[4]

Addition of Acetic Acid to n-Butene: A more modern and cost-effective industrial method

involves the direct addition of acetic acid to n-butene in the presence of an acidic catalyst.[5]

[6] This process often utilizes a fixed-bed reactor with a strong acidic cation exchange resin

as the catalyst.[5][6]

Experimental Protocols
1. Illustrative Laboratory Synthesis via Fischer Esterification:

While a specific detailed protocol for sec-butyl acetate was not available, the following is a

representative procedure adapted from the well-established synthesis of its isomer, n-butyl

acetate. This protocol illustrates the key steps in a Fischer esterification.

Materials:

sec-Butanol

Glacial Acetic Acid

Concentrated Sulfuric Acid (catalyst)

Anhydrous Sodium Sulfate

Saturated Sodium Bicarbonate solution

Saturated Sodium Chloride solution

Diethyl ether (for extraction)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

sec-butanol and a molar excess of glacial acetic acid.
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Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the mixture to reflux for 1-2 hours. The progress of the reaction can be monitored by

thin-layer chromatography (TLC).

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Wash the mixture sequentially with water, saturated sodium bicarbonate solution (to

neutralize the excess acid), and finally with saturated sodium chloride solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent and remove the solvent under reduced pressure.

The crude sec-butyl acetate can be further purified by fractional distillation.

2. Industrial Synthesis via n-Butene Addition (Conceptual Workflow):

This process is typically carried out in a continuous flow system.

Reactants and Catalyst:

n-Butene

Acetic Acid

Strong acidic cation exchange resin (catalyst)

General Conditions:

Temperature: 80-200 °C

Pressure: 1.0-6.0 MPa

Reactor: Fixed-bed reactor

Workflow:
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A feed stream of n-butene and acetic acid is passed through a fixed-bed reactor

containing the acidic resin catalyst.

The reaction mixture exiting the reactor contains sec-butyl acetate, unreacted starting

materials, and potential byproducts.

The product stream is then subjected to a series of purification steps, typically involving

distillation, to separate the sec-butyl acetate from the other components. Unreacted

starting materials are often recycled back into the reactor.

Industrial Synthesis of sec-Butyl Acetate

n-Butene + Acetic Acid

Fixed-Bed Reactor
(Acidic Resin Catalyst)

Purification
(Distillation)

sec-Butyl Acetate Recycle Unreacted Materials

Click to download full resolution via product page

Caption: Industrial synthesis workflow for sec-butyl acetate.

Applications in Research and Drug Development
sec-Butyl acetate is a versatile solvent with numerous applications. For researchers and

professionals in drug development, its most relevant uses are as a solvent for organic
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synthesis and as an extraction solvent in the purification of natural products and

pharmaceuticals.

Organic Synthesis: It serves as a reaction medium for various chemical transformations.

Extraction Solvent: Due to its favorable solubility characteristics and moderate volatility, sec-
butyl acetate is employed as an extraction solvent in the pharmaceutical industry.[7] A

notable application is in the manufacturing and purification of antibiotics, such as penicillin,

where it is used to extract the active compound from the fermentation broth.[1] It is also used

in the production of hormones and vitamins.[7]

Formulations: Its moderate evaporation rate and good skin permeability have led to its use

as a component to promote drug absorption in some topical formulations.[7]

Replacement for Other Solvents: It is often considered a less toxic alternative to solvents like

toluene and xylene.[8]

Metabolism and Toxicology
Understanding the metabolic fate of solvents is crucial in drug development and toxicology.

Metabolic Pathway:

Upon absorption, sec-butyl acetate is rapidly hydrolyzed by esterases in the body into sec-

butanol and acetic acid.[1] Acetic acid enters the central metabolic pathways. sec-Butanol is

further metabolized, primarily in the liver, to methyl ethyl ketone (MEK), which is then excreted.

[1]
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Metabolic Pathway of sec-Butyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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